Cas no 78846-40-9 (3-chloro-2-nitrobenzene-1-sulfonyl chloride)

3-Chloro-2-nitrobenzene-1-sulfonyl chloride is a versatile sulfonylation reagent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its reactive sulfonyl chloride moiety facilitates efficient transformations in the preparation of sulfonamides, sulfonate esters, and other derivatives. The presence of both chloro and nitro substituents on the benzene ring enhances its electrophilic character, making it useful in selective functionalization reactions. This compound is valued for its stability under controlled conditions and its compatibility with a range of nucleophiles. It serves as a key intermediate in pharmaceutical and agrochemical research, enabling the development of biologically active compounds with precise structural modifications.

3-chloro-2-nitrobenzene-1-sulfonyl chloride structure

78846-40-9 structure

Product Name:3-chloro-2-nitrobenzene-1-sulfonyl chloride

CAS No:78846-40-9

MF:C₆H₃Cl₂NO₄S

MW:256.063318490982

MDL:MFCD18393722

CID:2197150

PubChem ID:20069308

Update Time:2025-05-28

3-chloro-2-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl chloride, 3-chloro-2-nitro-
- Chlornitrobenzolsulfochlorid
- 3-chloro-2-nitrobenzenesulfonyl chloride
- SY250690
- 3-chloro-2-nitrobenzene-1-sulfonyl chloride
- MDL： MFCD18393722
- Inchi： 1S/C6H3Cl2NO4S/c7-4-2-1-3-5(14(8,12)13)6(4)9(10)11/h1-3H
- InChI Key： ADOXIPNKUNIZFV-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC=C(C=1[N+](=O)[O-])Cl)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 320
Topological Polar Surface Area: 88.3

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY250690-1g	3-Chloro-2-nitrobenzenesulfonyl Chloride	78846-40-9	≥95%	1g	¥3800.00	2025-04-12
eNovation Chemicals LLC	D779401-1g	3-Chloro-2-nitrobenzenesulfonyl Chloride	78846-40-9	95%	1g	$495	2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1593996-1g	3-Chloro-2-nitrobenzenesulfonyl chloride	78846-40-9	98%	1g	￥4940.00	2024-07-28
Enamine	EN300-278314-0.05g	3-chloro-2-nitrobenzene-1-sulfonyl chloride	78846-40-9	95.0%	0.05g	$139.0	2025-03-19
Enamine	EN300-278314-0.1g	3-chloro-2-nitrobenzene-1-sulfonyl chloride	78846-40-9	95.0%	0.1g	$207.0	2025-03-19
Enamine	EN300-278314-0.25g	3-chloro-2-nitrobenzene-1-sulfonyl chloride	78846-40-9	95.0%	0.25g	$295.0	2025-03-19
Enamine	EN300-278314-0.5g	3-chloro-2-nitrobenzene-1-sulfonyl chloride	78846-40-9	95.0%	0.5g	$465.0	2025-03-19
Enamine	EN300-278314-1.0g	3-chloro-2-nitrobenzene-1-sulfonyl chloride	78846-40-9	95.0%	1.0g	$596.0	2025-03-19
Enamine	EN300-278314-2.5g	3-chloro-2-nitrobenzene-1-sulfonyl chloride	78846-40-9	95.0%	2.5g	$1253.0	2025-03-19
Enamine	EN300-278314-5.0g	3-chloro-2-nitrobenzene-1-sulfonyl chloride	78846-40-9	95.0%	5.0g	$2476.0	2025-03-19